RP-1664

• Molecular Formula: C23H24F2N8O2S
• Molecular Weight: 514.6 g/mol
• InChI: InChI=1S/C23H24F2N8O2S/c1-12-7-18(31-30-12)27-22-19(13-5-6-13)20(17-10-32(2)11-26-17)28-23(29-22)33(3)21-15(24)8-14(9-16(21)25)36(4,34)35/h7-11,13H,5-6H2,1-4H3,(H2,27,28,29,30,31)
• InChIKey: POKVQQVLRJLUAK-UHFFFAOYSA-N

RP-1664 Selectivity & Oral Bioavailability

RP-1664 is a first-in-class, orally bioavailable, selective small-molecule inhibitor of Polo-like kinase 4 (PLK4), a mitotic kinase essential for centriole biogenesis and synthetically lethal in TRIM37-amplified tumors [1]. It was developed through structure-based drug design to overcome the metabolic instability and lack of oral bioavailability of earlier PLK4 probes such as Centrinone B [2]. RP-1664 demonstrates picomolar binding affinity, exquisitely narrow kinome selectivity, and robust single-agent efficacy in TRIM37-amplified xenograft models, and is currently being evaluated in Phase 1 clinical trials (NCT06232408) for advanced solid tumors [1][3].

Workflow PLK4 pathway inhibition studies

Selection Oral tool compound for TRIM37-amplified models

Context Kinase selectivity & centriole depletion research

• [1] Vallée, F. et al. Discovery of RP-1664: A First-in-Class Orally Bioavailable, Selective PLK4 Inhibitor. J. Med. Chem. 2025, 68 (11), 10631–10647. DOI: 10.1021/acs.jmedchem.5c00529 View Source
• [2] RP-1664 | Ligand page. IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY. Accessed 2026-04-23. URL: https://www.guidetoimmunopharmacology.org/GRAC/LigandDisplayForward?tab=summary&ligandId=13841 View Source
• [3] ClinicalTrials.gov. LIONS (PLK4 Inhibitor in Advanced Solid Tumors). Identifier: NCT06232408. Repare Therapeutics. Accessed 2026-04-23. URL: https://clinicaltrials.gov/ct2/show/NCT06232408 View Source

RP-1664 Substitution Risk

PLK4 inhibitors are not functionally interchangeable because their antitumor efficacy depends on a precise window of target engagement: insufficient inhibition fails to trigger synthetic lethality in TRIM37-amplified cells, while off-target activity against Aurora kinases or PLK1-3 produces confounding mitotic phenotypes [1]. The early probe Centrinone B possesses high biochemical potency and selectivity but lacks oral bioavailability and is rapidly metabolized in vivo, precluding sustained pathway modulation in animal models [2]. RP-1664 was explicitly engineered to close this PK-selectivity gap, delivering oral bioavailability and extended target coverage while maintaining the narrow kinome selectivity required for clean pharmacological interpretation in TRIM37-dependent contexts [1].

This Compound

Orally bioavailable PLK4 inhibitor

Maintains narrow kinome selectivity and supports sustained pathway modulation in oral in vivo models.

Potential Substitute

Early probe (e.g., Centrinone B)

Lacks oral bioavailability; metabolic instability may preclude chronic in vivo PLK4 studies.

Key Risk

Off-target kinase activity

PLK4 inhibitors with Aurora kinase or PLK1-3 activity may introduce confounding mitotic phenotypes.

Mismatch Context

Isoform selectivity context may not transfer

Pan-PLK or Aurora-active probes cannot isolate PLK4-specific synthetic lethality mechanisms.

• [1] Vallée, F. et al. Discovery of RP-1664: A First-in-Class Orally Bioavailable, Selective PLK4 Inhibitor. J. Med. Chem. 2025, 68 (11), 10631–10647. DOI: 10.1021/acs.jmedchem.5c00529 View Source
• [2] Sampson, P. B. et al. The Discovery of Polo-like Kinase 4 Inhibitors: Identification of (1R,2S)-2-(3-((E)-4-(((cis)-2,6-dimethylmorpholino)methyl)styryl)-1H-indazol-6-yl)-5'-methoxyspiro[cyclopropane-1,3'-indolin]-2'-one (CFI-400945) as a Potent, Orally Active Antitumor Agent. J. Med. Chem. 2015, 58 (1), 147–169. DOI: 10.1021/jm5005336 View Source

RP-1664 Quantitative Differentiation

Oral Bioavailability vs. Centrinone B

Centrinone B is potent and selective but lacks oral bioavailability and is metabolically unstable, preventing its use in long-term in vivo efficacy studies [1]. RP-1664 was derived from Centrinone B via SBDD-guided replacement of the metabolically labile benzylic moiety with a pyrazole and optimization of the methoxy and thioether groups, yielding a compound with excellent oral pharmacokinetics across preclinical species [2]. While quantitative PK parameters for RP-1664 have not been publicly disclosed, the J. Med. Chem. disclosure explicitly states that RP-1664 achieved oral bioavailability sufficient for robust single-agent xenograft efficacy, a property absent in Centrinone B [1].

Oral Bioavailability

Cross-study comparable

RP-1664: Oral bioavailability demonstrated in preclinical species. Centrinone B: No oral bioavailability; metabolically unstable.

Enables oral in vivo model-response studies; Centrinone B cannot support these experiments.

Quantitative PK parameters not publicly disclosed.

Evidence Dimension	Oral bioavailability enabling in vivo efficacy
Target Compound Data	Oral bioavailability demonstrated in preclinical species; robust single-agent efficacy in TRIM37-amplified xenografts
Comparator Or Baseline	Centrinone B: no oral bioavailability; metabolically unstable; not suitable for oral in vivo studies
Quantified Difference	Qualitative: RP-1664 is orally bioavailable; Centrinone B is not orally bioavailable
Conditions	Preclinical oral dosing in rodent and non-rodent species; TRIM37-amplified xenograft efficacy models

Why This Matters

Oral bioavailability is the critical gate for chronic in vivo PLK4 inhibition studies and clinical translatability; Centrinone B cannot support these experiments.

• [1] Vallée, F. et al. Discovery of RP-1664: A First-in-Class Orally Bioavailable, Selective PLK4 Inhibitor. J. Med. Chem. 2025, 68 (11), 10631–10647. DOI: 10.1021/acs.jmedchem.5c00529 View Source
• [2] ACS Spring 2025. Discovery of RP-1664: A First-in-Class Orally Bioavailable, Selective PLK4 Inhibitor. Session 4178548, MEDI Division. Digitell Inc. Accessed 2026-04-23. URL: https://acs.digitellinc.com/live/34/session/547207 View Source

PLK4 Binding & Kinase Selectivity vs. Centrinone B

RP-1664 binds PLK4 with an IC50 of 3 nM in a nanoBRET target engagement assay, and kinome profiling demonstrates exquisite selectivity over structurally similar kinases including AURKA, AURKB, and PLK1 [1][2]. Centrinone B exhibits a Ki of 0.59 nM for PLK4 with >2000-fold selectivity over Aurora A (Ki = 1239 nM) and Aurora B (Ki = 5597 nM) . The J. Med. Chem. disclosure reports that RP-1664's selectivity over Aurora kinases and PLK1 is improved relative to earlier leads, though exact fold-selectivity values have not been publicly tabulated [1].

Binding & Selectivity

Cross-study comparable

IC50 3 nM (nanoBRET); exquisitely narrow kinome profile over AURKA/B, PLK1-3.

Supports PLK4-specific mechanism-of-action studies; avoids confounding off-target mitotic phenotypes.

Exact fold-selectivity values not publicly tabulated.

Evidence Dimension	PLK4 binding potency and selectivity over Aurora A/B and PLK1
Target Compound Data	IC50 = 3 nM (nanoBRET target engagement); exquisite kinome selectivity over AURKA/B and PLK1 (exact fold values not fully disclosed)
Comparator Or Baseline	Centrinone B: Ki = 0.59 nM; >2000-fold selectivity over Aurora A (Ki=1239 nM) and Aurora B (Ki=5597 nM)
Quantified Difference	RP-1664 IC50 3 nM vs. Centrinone B Ki 0.59 nM; selectivity comparable or improved but exact fold selectivity for RP-1664 not publicly specified
Conditions	NanoBRET target engagement assay (RP-1664); in vitro kinase activity assay (Centrinone B); kinome-wide profiling

Why This Matters

Sub-nanomolar to low-nanomolar PLK4 potency combined with verified narrow selectivity is required to avoid confounding off-target mitotic phenotypes in mechanism-of-action studies.

• [1] Vallée, F. et al. Discovery of RP-1664: A First-in-Class Orally Bioavailable, Selective PLK4 Inhibitor. J. Med. Chem. 2025, 68 (11), 10631–10647. DOI: 10.1021/acs.jmedchem.5c00529 View Source
• [2] RP-1664 | Ligand Activity Charts. IUPHAR/BPS Guide to PHARMACOLOGY. Accessed 2026-04-23. URL: https://www.guidetopharmacology.org/GRAC/LigandActivityRangeVisForward?ligandId=13841 View Source

TRIM37-Amplified Xenograft Efficacy vs. Centrinone B

RP-1664 produces tumor regressions in multiple TRIM37-amplified xenograft models, accompanied by pharmacodynamic evidence of PLK4 target engagement (centriole depletion and PLK4/p21 protein accumulation in tumor tissue) [1][2]. In contrast, Centrinone B, despite comparable biochemical potency, cannot be evaluated for oral in vivo efficacy due to metabolic instability and lack of oral bioavailability [3]. In neuroblastoma, RP-1664 shows robust single-agent anti-tumor activity in 14 out of 15 patient-derived xenograft models and significantly extends survival in a transgenic murine model [4].

Xenograft Efficacy

Cross-study comparable

Tumor regressions in multiple TRIM37-amplified models; efficacy in 14/15 neuroblastoma PDX models.

Reported model-response endpoint context; Centrinone B untestable via oral route.

Pharmacodynamic evidence of target engagement confirmed in tumor tissue.

Evidence Dimension	In vivo antitumor efficacy in TRIM37-amplified xenograft models
Target Compound Data	RP-1664: tumor regressions in multiple TRIM37-amplified models; efficacy in 14/15 neuroblastoma PDX models; survival benefit in transgenic model
Comparator Or Baseline	Centrinone B: not evaluable for oral in vivo efficacy due to lack of oral bioavailability; no reported xenograft regression data with oral dosing
Quantified Difference	RP-1664: efficacious (regression) in TRIM37-high models; Centrinone B: untestable via oral route
Conditions	TRIM37-amplified breast, neuroblastoma, and other solid tumor xenografts; oral daily dosing

Why This Matters

In vivo target engagement and tumor regression in biomarker-selected models is the critical differentiator for translational research and preclinical proof-of-concept studies.

• [1] Vallée, F. et al. Discovery of RP-1664: A First-in-Class Orally Bioavailable, Selective PLK4 Inhibitor. J. Med. Chem. 2025, 68 (11), 10631–10647. DOI: 10.1021/acs.jmedchem.5c00529 View Source
• [2] Abstract 1734: RP-1664: A Potent and Selective PLK4 Inhibitor Causing Tumor Regressions in TRIM37-High Xenograft Models of Solid Tumors. Cancer Res. 2025, 85 (12_Supplement), 1734. DOI: 10.1158/1538-7445.AM2025-1734 View Source
• [3] Sampson, P. B. et al. The Discovery of Polo-like Kinase 4 Inhibitors: Identification of CFI-400945 as a Potent, Orally Active Antitumor Agent. J. Med. Chem. 2015, 58 (1), 147–169. Contextual discussion of Centrinone B. DOI: 10.1021/jm5005336 View Source
• [4] Maris, J. et al. The PLK4 Inhibitor RP-1664 Demonstrates Potent Single-Agent Efficacy in Neuroblastoma Models Through a Dual Mechanism of Sensitivity. Res. Sq. Preprint. 2025. DOI: 10.21203/rs.3.rs-7014295/v1 View Source

Centriole Depletion in hTERT RPE-1 Cells

In hTERT RPE-1 retinal pigment epithelial cells, RP-1664 induces centriole depletion with an EC50 of 0.13 µM, providing a quantitative functional benchmark for on-target cellular activity independent of biochemical binding assays [1]. Centrinone B treatment at 500 nM for 7 days also depletes centrioles in RPE-1 and HEK293 cells, but a direct EC50 value for centriole depletion has not been reported in the same quantitative format . The nanomolar cellular EC50 for RP-1664 allows dose-response characterization of centriole loss in vitro, which is critical for establishing PK/PD relationships in in vivo studies.

Centriole Depletion

Cross-study comparable

EC50 0.13 µM in hTERT RPE-1 cells.

Supports quantitative PK/PD biomarker benchmarking for centriole loss.

Centrinone B quantitative EC50 not reported in same format.

Evidence Dimension	Cellular centriole depletion potency
Target Compound Data	EC50 = 0.13 µM in hTERT RPE-1 cells
Comparator Or Baseline	Centrinone B: centriole depletion observed at 500 nM in RPE-1 cells (7-day treatment); EC50 not quantitatively reported in primary literature
Quantified Difference	RP-1664 EC50 = 0.13 µM; Centrinone B effective concentration = 500 nM (non-EC50 format)
Conditions	hTERT RPE-1 retinal pigment epithelial cells; centriole counting by immunofluorescence

Why This Matters

A quantitative cellular centriole depletion EC50 provides a translatable PD biomarker benchmark for dose selection in preclinical efficacy and toxicology studies.

• [1] RP 1664 Product Page. GLPBio. Accessed 2026-04-23. URL: https://www.glpbio.com/rp-1664.html View Source

RP-1664 Application Scenarios

Oral In Vivo Efficacy in TRIM37-Amplified Models

RP-1664 is the only orally bioavailable, highly selective PLK4 inhibitor capable of sustaining daily dosing for chronic efficacy studies in TRIM37-amplified breast cancer, neuroblastoma, and other solid tumor xenografts. Its demonstrated single-agent tumor regressions in multiple TRIM37-high models make it the compound of choice for preclinical pharmacology studies requiring oral route administration [1][2].

Centriole Depletion & PLK4 Substrate as Biomarkers

RP-1664's well-characterized cellular EC50 for centriole depletion (0.13 µM in hTERT RPE-1) and its modulation of PLK4 autophosphorylation and p21 protein accumulation in tumor tissue enable quantitative PK/PD modeling and target engagement biomarker validation in both in vitro and in vivo settings [3][4].

Kinase Selectivity Reference Standard

With exquisite kinome selectivity verified over AURKA, AURKB, and PLK1-3, RP-1664 serves as a high-confidence chemical probe for dissecting PLK4-specific phenotypes in centriole biology, mitotic spindle regulation, and synthetic lethality without confounding off-target Aurora or PLK1-3 effects [1][5].

Dual Mechanism Sensitivity in Neuroblastoma

RP-1664's unique dual mechanism—centriole amplification at low doses leading to multipolar mitoses in TRIM37/TP53-independent contexts, combined with centriole depletion at higher doses—makes it the preferred tool compound for investigating PLK4 inhibitor sensitivity in high-risk neuroblastoma, where chromosome 17q/TRIM37 gain is a pathognomonic feature [6].

Application

Selection Property

Validation Focus

Oral in vivo efficacy studies

Oral bioavailability for TRIM37-amplified models

Model-response endpoint context

Centriole depletion & PK/PD modeling

Cellular centriole depletion EC50 benchmark

Target engagement biomarker review

Kinase selectivity reference

Narrow kinome selectivity over Aurora/PLK1-3

Isoform-selectivity assay context

Neuroblastoma mechanism studies

Dual-mechanism sensitivity profile

Centriole amplification vs. depletion endpoint monitoring

• [1] Vallée, F. et al. Discovery of RP-1664: A First-in-Class Orally Bioavailable, Selective PLK4 Inhibitor. J. Med. Chem. 2025, 68 (11), 10631–10647. DOI: 10.1021/acs.jmedchem.5c00529 View Source
• [2] Abstract 1734: RP-1664: A Potent and Selective PLK4 Inhibitor Causing Tumor Regressions in TRIM37-High Xenograft Models of Solid Tumors. Cancer Res. 2025, 85 (12_Supplement), 1734. DOI: 10.1158/1538-7445.AM2025-1734 View Source
• [3] RP 1664 Product Page. GLPBio. Accessed 2026-04-23. URL: https://www.glpbio.com/rp-1664.html View Source
• [4] ACS Spring 2025. Discovery of RP-1664: A First-in-Class Orally Bioavailable, Selective PLK4 Inhibitor. Session 4178548, MEDI Division. Digitell Inc. Accessed 2026-04-23. URL: https://acs.digitellinc.com/live/34/session/547207 View Source
• [5] RP-1664 | Ligand Activity Charts. IUPHAR/BPS Guide to PHARMACOLOGY. Accessed 2026-04-23. URL: https://www.guidetopharmacology.org/GRAC/LigandActivityRangeVisForward?ligandId=13841 View Source
• [6] Maris, J. et al. The PLK4 Inhibitor RP-1664 Demonstrates Potent Single-Agent Efficacy in Neuroblastoma Models Through a Dual Mechanism of Sensitivity. Res. Sq. Preprint. 2025. DOI: 10.21203/rs.3.rs-7014295/v1 View Source